Cas no 2171287-69-5 ((1S)-1-(1,3-diethyl-1H-pyrazol-5-yl)ethan-1-amine)

• Product Name: (1S)-1-(1,3-diethyl-1H-pyrazol-5-yl)ethan-1-amine
• CAS No: 2171287-69-5
• MF: C₉H₁₇N₃
• MW: 167.251381635666
• CID: 5751865
• PubChem ID: 165853770
• Update Time: 2025-05-25

(1S)-1-(1,3-diethyl-1H-pyrazol-5-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1616973
• 2171287-69-5
• (1S)-1-(1,3-diethyl-1H-pyrazol-5-yl)ethan-1-amine

• Inchi： 1S/C9H17N3/c1-4-8-6-9(7(3)10)12(5-2)11-8/h6-7H,4-5,10H2,1-3H3/t7-/m0/s1
• InChI Key： KZZYIDBFWPNMHR-ZETCQYMHSA-N
• SMILES： N1(CC)C(=CC(CC)=N1)[C@H](C)N

Computed Properties

• Exact Mass: 167.142247555g/mol
• Monoisotopic Mass: 167.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 43.8Ų

Additional information on (1S)-1-(1,3-diethyl-1H-pyrazol-5-yl)ethan-1-amine

Comprehensive Overview of (1S)-1-(1,3-diethyl-1H-pyrazol-5-yl)ethan-1-amine (CAS No. 2171287-69-5)

The compound (1S)-1-(1,3-diethyl-1H-pyrazol-5-yl)ethan-1-amine, identified by its CAS No. 2171287-69-5, is a chiral amine derivative with a pyrazole backbone. This structurally unique molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in drug discovery and crop protection. The 1,3-diethyl-1H-pyrazole moiety, combined with the ethan-1-amine group, offers a versatile scaffold for further chemical modifications, making it a valuable intermediate in synthetic chemistry.

Recent trends in organic synthesis highlight the growing demand for chiral amines like (1S)-1-(1,3-diethyl-1H-pyrazol-5-yl)ethan-1-amine, particularly in asymmetric catalysis and enantioselective transformations. Researchers are increasingly exploring its role in the development of bioactive molecules, such as enzyme inhibitors and receptor modulators. Its pyrazole ring is known for its stability and ability to participate in hydrogen bonding, which is critical for molecular recognition in biological systems.

From an industrial perspective, the synthesis of CAS No. 2171287-69-5 often involves multi-step reactions, including condensation, reduction, and chiral resolution. Optimizing these processes is a hot topic in green chemistry, as scientists aim to reduce waste and improve atom economy. Questions like "How to synthesize (1S)-1-(1,3-diethyl-1H-pyrazol-5-yl)ethan-1-amine efficiently?" or "What are the applications of chiral pyrazole derivatives?" are frequently searched in academic and industrial forums, reflecting the compound's relevance.

In the context of drug development, (1S)-1-(1,3-diethyl-1H-pyrazol-5-yl)ethan-1-amine has been investigated for its potential as a building block for central nervous system (CNS) therapeutics. Its ability to cross the blood-brain barrier, combined with its chiral center, makes it a candidate for designing novel neuroactive compounds. Additionally, the agrochemical industry explores its derivatives for pest control and herbicide formulations, leveraging the pyrazole ring's interaction with biological targets.

Analytical characterization of CAS No. 2171287-69-5 typically involves techniques like NMR spectroscopy, mass spectrometry, and chiral HPLC to ensure purity and enantiomeric excess. The compound's physicochemical properties, such as solubility and stability under various conditions, are also critical for its practical applications. Researchers often search for "spectral data of (1S)-1-(1,3-diethyl-1H-pyrazol-5-yl)ethan-1-amine" or "chiral separation methods for pyrazole amines" to support their studies.

Looking ahead, the demand for (1S)-1-(1,3-diethyl-1H-pyrazol-5-yl)ethan-1-amine is expected to rise, driven by advancements in precision medicine and sustainable agriculture. Its integration into combinatorial chemistry libraries and high-throughput screening platforms further underscores its importance in modern research. As the scientific community continues to uncover its potential, this compound remains a focal point for innovation in synthetic and applied chemistry.